2-(3-Fluorophenyl)-5-nitro-1H-benzo[d]imidazole

Specification

• Molecular Formula: C13H8FN3O2
• Molecular Weight: 257.22 g/mol
• IUPAC Name: 2-(3-fluorophenyl)-6-nitro-1H-benzimidazole
• Standard InChI: InChI=1S/C13H8FN3O2/c14-9-3-1-2-8(6-9)13-15-11-5-4-10(17(18)19)7-12(11)16-13/h1-7H,(H,15,16)
• Standard InChI Key: RAKBZEMHWNTVCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NC3=C(N2)C=C(C=C3)[N+](=O)[O-]

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The molecular formula of 2-(3-Fluorophenyl)-5-nitro-1H-benzo[d]imidazole is C₁₃H₈FN₃O₂, with a molecular weight of 257.22 g/mol. The benzimidazole core consists of a fused benzene and imidazole ring, with substituents at positions 2 and 5 (Figure 1). The 3-fluorophenyl group introduces electronegativity and steric bulk, while the nitro group at position 5 enhances electron-withdrawing properties.

Table 1: Key Physicochemical Properties

Property	Value
IUPAC Name	2-(3-fluorophenyl)-6-nitro-1H-benzimidazole
Canonical SMILES	C1=CC(=CC(=C1)F)C2=NC3=C(N2)C=C(C=C3)N+[O-]
Standard InChI	InChI=1S/C13H8FN3O2/c14-9-3-1-2-8(6-9)13-15-11-5-4-10(17(18)19)7-12(11)16-13/h1-7H,(H,15,16)
XLogP3-AA	2.7 (estimated)
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	5

The fluorine atom at the meta position of the phenyl ring influences electronic distribution, increasing the compound’s affinity for hydrophobic binding pockets in biological targets.

Spectral Characterization

Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) data confirm the compound’s structure. The ¹H-NMR spectrum exhibits aromatic proton signals between δ 7.2–8.5 ppm, with coupling patterns reflecting the substituents’ positions. The ¹³C-NMR spectrum shows characteristic peaks for the fluorophenyl carbons (δ 115–160 ppm) and nitro group-associated carbons (δ 140–150 ppm).

Pharmacological Activities

Antimicrobial Activity

Structural analogs of 2-(3-Fluorophenyl)-5-nitro-1H-benzo[d]imidazole demonstrate broad-spectrum antimicrobial effects. In a study of N-alkylated benzimidazole derivatives, compounds with nitro and fluorophenyl groups exhibited MIC values of 1.27–2.65 µM against Gram-positive bacteria (e.g., Staphylococcus aureus) and Gram-negative strains (e.g., Escherichia coli).

Table 2: Antimicrobial Activity of Benzimidazole Analogs

Compound	MIC (µM)	Target Organism
N1	1.27	Bacillus subtilis
N8	1.43	Escherichia coli
N22	2.60	Klebsiella pneumoniae
N25	2.65	Staphylococcus aureus

The nitro group likely disrupts microbial electron transport chains, while the fluorophenyl moiety enhances membrane permeability.

Compound	IC₅₀ (µM)	Reference Drug (IC₅₀)
N9	5.85	5-Fluorouracil (9.99)
N18	4.53	5-Fluorouracil (9.99)

Mechanistic Insights

Molecular Targets

The compound’s nitro group facilitates redox cycling, generating reactive oxygen species (ROS) that damage microbial DNA and cancer cell mitochondria. Fluorine’s electronegativity enhances binding to enzymes like dihydrofolate reductase (DHFR), critical for nucleotide synthesis.

Apoptosis Induction

In cancer cells, the compound activates caspase-3 and caspase-9, triggering apoptosis. It also downregulates Bcl-2 and upregulates Bax, shifting the balance toward programmed cell death.

Applications and Future Directions

Drug Development

The compound’s dual antimicrobial and anticancer activities position it as a lead candidate for multitarget therapies. Structural modifications, such as varying alkyl chain lengths, could optimize bioavailability and reduce toxicity.

Challenges

• Nitro Group Toxicity: May cause off-target effects in healthy cells.

• Synthetic Complexity: High-purity synthesis requires stringent conditions.